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Compound of Interest

Compound Name: NH2-PEG8-OH

Cat. No.: B1665985 Get Quote

Essential safety protocols and operational guidance for the handling and disposal of NH2-
PEG8-OH are detailed below to ensure a secure laboratory environment. Adherence to these

procedures is critical for minimizing risk and protecting researchers.

NH2-PEG8-OH, a hetero-bifunctional PEG derivative, is a valuable tool in medical research,

drug delivery, and nanotechnology.[1] While highly useful, it is classified as a substance that

causes skin and serious eye irritation. This guide provides the necessary information for its

safe handling, from receipt to disposal, to support your critical research in drug development

and other scientific applications.

Personal Protective Equipment (PPE) and Essential
Safety Measures
To mitigate the risks of skin and eye irritation, a comprehensive PPE strategy is mandatory. All

handling of NH2-PEG8-OH should be conducted in a well-ventilated area, preferably within a

certified chemical fume hood.[2][3]

Recommended Personal Protective Equipment:
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PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical splash goggles

compliant with ANSI Z87.1

standards are required to

prevent eye contact.[2][4]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. It is important

to inspect gloves before use

and consult the manufacturer's

compatibility chart for specific

breakthrough times.[2][5]

Body Protection Laboratory Coat

A long-sleeved lab coat, fully

buttoned, is required to protect

skin and clothing. For

procedures with a higher risk

of splashing, a chemical-

resistant apron should be worn

over the lab coat.[2][3]

Respiratory Protection Fume Hood

All manipulations of NH2-

PEG8-OH, especially when in

powdered form or when

preparing solutions, should

occur within a chemical fume

hood to prevent inhalation of

dust or aerosols.[2][6]

Operational Plan: Step-by-Step Handling Protocol
Proper handling from receipt to disposal is crucial for both safety and maintaining the integrity

of the compound.

1. Receiving and Storage:

Upon receipt, verify the container is sealed and undamaged.
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Store in a tightly sealed container in a cool, dry, and dark place.[2]

For long-term storage, a temperature of -5°C is recommended.[1][7][8]

2. Preparation and Use:

Allow the container to equilibrate to room temperature before opening to avoid moisture

condensation.[9]

Handle the compound exclusively within a chemical fume hood.[2][3]

Avoid the formation of dust and aerosols.[10]

Wash hands thoroughly after handling.

3. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present. Seek prompt medical attention.

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with soap and water.[11]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration.

[10]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek medical advice.

Never give anything by mouth to an unconscious person.[2][10]

Disposal Plan: Managing NH2-PEG8-OH Waste
Proper disposal of NH2-PEG8-OH and any associated contaminated materials is essential to

prevent environmental contamination and comply with regulations.

Unused Compound: Dispose of as hazardous chemical waste in a properly labeled and

sealed container.[11]
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Contaminated Materials: Any materials, such as gloves, absorbent pads, and pipette tips,

that have come into contact with NH2-PEG8-OH should be disposed of in a designated

hazardous waste container.[2][11]

Solutions: Aqueous and organic solutions containing NH2-PEG8-OH should be collected in

separate, appropriate hazardous waste containers. Do not mix with other waste streams

unless compatibility is known.[3][9]

Arrange for disposal through a licensed chemical waste disposal contractor in accordance

with local, state, and federal regulations.[11]

Chemical and Physical Properties
A summary of the key physical and chemical properties of NH2-PEG8-OH is presented below

for safe handling and storage.

Property Value

Molecular Formula C16H35NO8

Molecular Weight 369.45 g/mol

CAS Number 352439-37-3

Appearance Varies (refer to supplier information)

Purity ≥95%[7]

Recommended Storage -5°C, keep dry and avoid sunlight[1][7][8]

Synonyms

Amino-PEG8-alcohol, 1-Aminooctaethylene

Glycol, 23-Amino-3,6,9,12,15,18,21-

heptaoxatricosan-1-ol[8]
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Caption: Workflow for the safe handling of NH2-PEG8-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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